Cas no 899733-01-8 (ethyl 1-(3-bromophenyl)-4-(3-nitrophenyl)methoxy-6-oxo-1,6-dihydropyridazine-3-carboxylate)
ethyl 1-(3-bromophenyl)-4-(3-nitrophenyl)methoxy-6-oxo-1,6-dihydropyridazine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 1-(3-bromophenyl)-4-[(3-nitrophenyl)methoxy]-6-oxopyridazine-3-carboxylate
- ethyl 1-(3-bromophenyl)-4-(3-nitrophenyl)methoxy-6-oxo-1,6-dihydropyridazine-3-carboxylate
-
- Inchi: 1S/C20H16BrN3O6/c1-2-29-20(26)19-17(30-12-13-5-3-8-16(9-13)24(27)28)11-18(25)23(22-19)15-7-4-6-14(21)10-15/h3-11H,2,12H2,1H3
- InChI Key: HALNJNBLONFIRP-UHFFFAOYSA-N
- SMILES: C1(C(OCC)=O)=NN(C2=CC=CC(Br)=C2)C(=O)C=C1OCC1=CC=CC([N+]([O-])=O)=C1
ethyl 1-(3-bromophenyl)-4-(3-nitrophenyl)methoxy-6-oxo-1,6-dihydropyridazine-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2699-0407-2μmol |
ethyl 1-(3-bromophenyl)-4-[(3-nitrophenyl)methoxy]-6-oxo-1,6-dihydropyridazine-3-carboxylate |
899733-01-8 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2699-0407-5μmol |
ethyl 1-(3-bromophenyl)-4-[(3-nitrophenyl)methoxy]-6-oxo-1,6-dihydropyridazine-3-carboxylate |
899733-01-8 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2699-0407-10μmol |
ethyl 1-(3-bromophenyl)-4-[(3-nitrophenyl)methoxy]-6-oxo-1,6-dihydropyridazine-3-carboxylate |
899733-01-8 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2699-0407-20μmol |
ethyl 1-(3-bromophenyl)-4-[(3-nitrophenyl)methoxy]-6-oxo-1,6-dihydropyridazine-3-carboxylate |
899733-01-8 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2699-0407-1mg |
ethyl 1-(3-bromophenyl)-4-[(3-nitrophenyl)methoxy]-6-oxo-1,6-dihydropyridazine-3-carboxylate |
899733-01-8 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2699-0407-2mg |
ethyl 1-(3-bromophenyl)-4-[(3-nitrophenyl)methoxy]-6-oxo-1,6-dihydropyridazine-3-carboxylate |
899733-01-8 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2699-0407-3mg |
ethyl 1-(3-bromophenyl)-4-[(3-nitrophenyl)methoxy]-6-oxo-1,6-dihydropyridazine-3-carboxylate |
899733-01-8 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2699-0407-4mg |
ethyl 1-(3-bromophenyl)-4-[(3-nitrophenyl)methoxy]-6-oxo-1,6-dihydropyridazine-3-carboxylate |
899733-01-8 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2699-0407-5mg |
ethyl 1-(3-bromophenyl)-4-[(3-nitrophenyl)methoxy]-6-oxo-1,6-dihydropyridazine-3-carboxylate |
899733-01-8 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2699-0407-10mg |
ethyl 1-(3-bromophenyl)-4-[(3-nitrophenyl)methoxy]-6-oxo-1,6-dihydropyridazine-3-carboxylate |
899733-01-8 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
ethyl 1-(3-bromophenyl)-4-(3-nitrophenyl)methoxy-6-oxo-1,6-dihydropyridazine-3-carboxylate Related Literature
-
2. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
Additional information on ethyl 1-(3-bromophenyl)-4-(3-nitrophenyl)methoxy-6-oxo-1,6-dihydropyridazine-3-carboxylate
Professional Introduction to Ethyl 1-(3-bromophenyl)-4-(3-nitrophenyl)methoxy-6-oxo-1,6-dihydropyridazine-3-carboxylate (CAS No. 899733-01-8)
Ethyl 1-(3-bromophenyl)-4-(3-nitrophenyl)methoxy-6-oxo-1,6-dihydropyridazine-3-carboxylate (CAS No. 899733-01-8) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, represents a promising candidate for further exploration in drug discovery and development.
The molecular framework of Ethyl 1-(3-bromophenyl)-4-(3-nitrophenyl)methoxy-6-oxo-1,6-dihydropyridazine-3-carboxylate encompasses several key functional groups that contribute to its unique chemical properties. The presence of both 3-bromophenyl and 3-nitrophenyl substituents introduces a high degree of electronic diversity, which can be exploited for modulating biological activity. Additionally, the methoxy group and the oxo functionality at the 6-position of the dihydropyridazine ring further enhance its potential as a pharmacophore.
In recent years, there has been a growing interest in dihydropyridazine derivatives due to their demonstrated efficacy in various pharmacological applications. These compounds have shown promise as intermediates in the synthesis of drugs targeting neurological disorders, cardiovascular diseases, and inflammatory conditions. The specific arrangement of substituents in Ethyl 1-(3-bromophenyl)-4-(3-nitrophenyl)methoxy-6-oxo-1,6-dihydropyridazine-3-carboxylate makes it a particularly intriguing molecule for further investigation.
The synthesis of Ethyl 1-(3-bromophenyl)-4-(3-nitrophenyl)methoxy-6-oxo-1,6-dihydropyridazine-3-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The use of 3-bromophenyl and 3-nitrophenyl as key building blocks allows for the introduction of specific electronic and steric effects that are critical for achieving the desired biological activity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to ensure high yields and purity of the final product.
The pharmacological potential of Ethyl 1-(3-bromophenyl)-4-(3-nitrophenyl)methoxy-6-oxo-1,6-dihydropyridazine-3-carboxylate has been explored in several preclinical studies. These studies have highlighted its ability to interact with various biological targets, including enzymes and receptors involved in pain signaling and inflammation. The compound's structural features are believed to contribute to its binding affinity and selectivity, making it a valuable tool for developing novel therapeutic agents.
In addition to its pharmacological applications, Ethyl 1-(3-bromophenyl)-4-(3-nitrophenyl)methoxy-6-oxo-1,6-dihydropyridazine-3-carboxylate has also shown promise in material science research. Its unique molecular structure makes it a suitable candidate for designing advanced materials with tailored properties. For instance, the presence of electron-withdrawing groups such as the nitro group can influence the electronic properties of the compound, making it useful in the development of organic semiconductors and light-emitting diodes (LEDs).
The future prospects of Ethyl 1-(3-bromophenyl)-4-(3-nitrophenyl)methoxy-6-oxo-1,6-dihydropyridazine-3-carboxylate are vast and multifaceted. Ongoing research aims to optimize its synthesis for large-scale production while exploring new derivatives with enhanced biological activity. Collaborative efforts between academia and industry are essential to translate these findings into tangible therapeutic benefits for patients worldwide.
The compound's role in drug discovery underscores the importance of innovative chemical synthesis and molecular design. By leveraging cutting-edge technologies and interdisciplinary approaches, researchers can unlock the full potential of molecules like Ethyl 1-(3-bromophenyl)-4-(3-nitrophenyl)methoxy-6-oxo-1,6-dihydropyridazine-3-carboxylate, paving the way for new treatments and interventions across various medical disciplines.
899733-01-8 (ethyl 1-(3-bromophenyl)-4-(3-nitrophenyl)methoxy-6-oxo-1,6-dihydropyridazine-3-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)